N-methyl-1-(2-methylpyridine-4-carbonyl)-2,3-dihydroindole-5-sulfonamide

• IUPAC Name: N-methyl-1-(2-methylpyridine-4-carbonyl)-2,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C16H17N3O3S/c1-11-9-13(5-7-18-11)16(20)19-8-6-12-10-14(3-4-15(12)19)23(21,22)17-2/h3-5,7,9-10,17H,6,8H2,1-2H3
• InChI Key: FZOSHYWZRDCYAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)C(=O)N2CCC3=C2C=CC(=C3)S(=O)(=O)NC
• Molecular Formula: C16H17N3O3S
• Molecular Weight: 331.4 g/mol

Description

N-methyl-1-(2-methylpyridine-4-carbonyl)-2,3-dihydroindole-5-sulfonamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that combines a pyridine ring, an indole moiety, and a sulfonamide group, making it an interesting subject for research in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-1-(2-methylpyridine-4-carbonyl)-2,3-dihydroindole-5-sulfonamide typically involves multiple steps, including the formation of the indole core, the introduction of the pyridine ring, and the attachment of the sulfonamide group. Common synthetic routes may include:

Formation of the Indole Core: This can be achieved through Fischer indole synthesis, where a phenylhydrazine reacts with a ketone or aldehyde under acidic conditions.

Introduction of the Pyridine Ring: The pyridine ring can be introduced via a Friedländer synthesis, which involves the condensation of a 2-aminopyridine with a carbonyl compound.

Attachment of the Sulfonamide Group: The sulfonamide group can be introduced by reacting the intermediate compound with a sulfonyl chloride in the presence of a base such as triethylamine.

Industrial Production Methods

Industrial production of N-methyl-1-(2-methylpyridine-4-carbonyl)-2,3-dihydroindole-5-sulfonamide may involve optimizing the above synthetic routes for large-scale synthesis. This includes using continuous flow reactors to improve reaction efficiency and yield, as well as employing advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-methyl-1-(2-methylpyridine-4-carbonyl)-2,3-dihydroindole-5-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride, potentially reducing the carbonyl or sulfonamide groups.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Halogenating agents like N-bromosuccinimide for electrophilic substitution or nucleophiles like amines for nucleophilic substitution.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohols or amines.

Substitution: Halogenated derivatives or substituted amides.

Scientific Research Applications

N-methyl-1-(2-methylpyridine-4-carbonyl)-2,3-dihydroindole-5-sulfonamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating diseases such as cancer or bacterial infections.

Industry: Utilized in the development of new materials or as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of N-methyl-1-(2-methylpyridine-4-carbonyl)-2,3-dihydroindole-5-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites, thereby affecting cellular pathways and processes.

Comparison with Similar Compounds

Similar Compounds

• N-methyl-1-(2-pyridine-4-carbonyl)-2,3-dihydroindole-5-sulfonamide
• N-methyl-1-(2-methylpyridine-3-carbonyl)-2,3-dihydroindole-5-sulfonamide
• N-methyl-1-(2-methylpyridine-4-carbonyl)-2,3-dihydroindole-6-sulfonamide

Uniqueness

N-methyl-1-(2-methylpyridine-4-carbonyl)-2,3-dihydroindole-5-sulfonamide is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. The presence of the methyl group on the pyridine ring and the sulfonamide group on the indole ring contribute to its distinct properties compared to similar compounds.